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Compound Name: Difuroyl Disulfide

Cat. No.: B12302429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Difurfuryl disulfide, a volatile organosulfur compound, is a significant contributor to the aroma of

roasted coffee and cooked meats. Beyond its role as a flavor and fragrance component, its

chemical properties, particularly its solubility and stability in aqueous environments, are of

considerable interest in various scientific disciplines, including food chemistry, materials

science, and pharmaceutical research. This technical guide provides a comprehensive

overview of the aqueous solubility and stability of difurfuryl disulfide, presenting available

quantitative data, outlining experimental methodologies, and visualizing key chemical

pathways.

Solubility of Difurfuryl Disulfide in Aqueous
Solutions
The solubility of a compound in an aqueous medium is a critical parameter that influences its

bioavailability, reactivity, and environmental fate. Difurfuryl disulfide is characterized by its

limited solubility in water.

Quantitative Solubility Data
Published data on the aqueous solubility of difurfuryl disulfide is sparse. However, a key value

has been reported at a standard temperature.
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Table 1: Aqueous Solubility of Difurfuryl Disulfide

Temperature (°C) Solubility (g/L) Method Reference

25 0.01156 Not Specified [1][2]

This low solubility classifies difurfuryl disulfide as "slightly soluble" in water[3][4]. It is, however,

soluble in organic solvents such as alcohol and oils[3][4]. Further research is required to

establish a comprehensive solubility profile across a range of temperatures and pH values.

Experimental Protocol for Solubility Determination
Standardized methods for determining the water solubility of substances with low aqueous

solubility are outlined by the Organisation for Economic Co-operation and Development

(OECD) Guideline 105. These methods are designed to ensure data reliability and

comparability.

Workflow for Determining Aqueous Solubility (OECD 105)
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Preliminary Assessment

Flask Method (for solubilities > 10⁻² g/L) Column Elution Method (for solubilities < 10⁻² g/L)

Purity Assessment of Difurfuryl Disulfide

Method Selection (Flask or Column Elution) Add excess Difurfuryl Disulfide to water Coat inert support with Difurfuryl Disulfide

Agitate at constant temperature

Allow to equilibrate

Separate solid and aqueous phases

Analyze concentration in aqueous phase

Pack support into a column

Elute with water at a slow, constant rate

Collect fractions

Analyze concentration in fractions
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2 Furfuryl Mercaptan
(C₅H₆OS)

Difurfuryl Disulfide
(C₁₀H₁₀O₂S₂)

Oxidation

+ 2H⁺ + 2e⁻

Stress Conditions

Analysis

Hydrolysis
(Acidic, Basic, Neutral)

Stability-Indicating Assay
(e.g., HPLC, GC)

Oxidation
(e.g., H₂O₂)

Thermal
(Elevated Temperature)

Photochemical
(UV/Vis Light)

Degradation Product Identification
(e.g., LC-MS, GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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